Cas no 98239-65-7 (Methanone,5-isoxazolyl-1-pyrrolidinyl-)

• Product Name: Methanone,5-isoxazolyl-1-pyrrolidinyl-
• CAS No: 98239-65-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 801685
• PubChem ID: 24229799
• Update Time: 2025-05-24

Methanone,5-isoxazolyl-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,5-isoxazolyl-1-pyrrolidinyl-
• 1,2-oxazol-5-yl(pyrrolidin-1-yl)methanone
• Pyrrolidine, 1-(5-isoxazolylcarbonyl)- (9CI)
• 5-(pyrrolidin-1-ylcarbonyl)isoxazole
• (1,2-Oxazol-5-yl)(pyrrolidin-1-yl)methanone
• Isoxazol-5-yl(pyrrolidin-1-yl)methanone
• AKOS008950162
• 98239-65-7
• DTXSID10640496

• Inchi： 1S/C8H10N2O2/c11-8(7-3-4-9-12-7)10-5-1-2-6-10/h3-4H,1-2,5-6H2
• InChI Key： IMRDYFCTMOHUIA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NO1)N1CCCC1

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on Methanone,5-isoxazolyl-1-pyrrolidinyl-

Comprehensive Overview of Methanone, 5-isoxazolyl-1-pyrrolidinyl- (CAS No. 98239-65-7): Properties, Applications, and Research Insights

The compound Methanone, 5-isoxazolyl-1-pyrrolidinyl- (CAS No. 98239-65-7) is a specialized organic molecule featuring a unique structural framework combining isoxazole and pyrrolidine moieties. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its molecular formula and precise weight, along with its hydrogen-bonding capacity, make it a candidate for drug discovery programs targeting enzyme inhibition and receptor modulation.

Recent studies highlight the role of 5-isoxazolyl derivatives in modulating central nervous system (CNS) activity, aligning with growing interest in neurotherapeutics. Researchers are exploring its applicability in cognitive health and neurodegenerative disease models, responding to global demand for innovative treatments. The pyrrolidine ring in its structure enhances lipophilicity, a critical factor for blood-brain barrier permeability—a hot topic in precision medicine discussions.

From a synthetic chemistry perspective, CAS No. 98239-65-7 serves as a versatile intermediate. Its heterocyclic architecture enables functionalization at multiple sites, making it valuable for combinatorial chemistry and high-throughput screening. Laboratories leverage its reactivity to develop small-molecule libraries, addressing the pharmaceutical industry’s need for diverse chemical space exploration. This aligns with trends in AI-driven drug design, where such compounds feed machine learning algorithms for virtual screening.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating solvent-free synthesis routes for Methanone, 5-isoxazolyl-1-pyrrolidinyl- to reduce waste, echoing the sustainable chemistry movement. Its potential biodegradability profile is under scrutiny, particularly for agrochemical applications where eco-friendly formulations dominate market demands.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, topics frequently searched by analytical chemists. The isoxazole-pyrrolidinyl core exhibits distinct UV-Vis absorption patterns, useful for quality control in manufacturing. Regulatory compliance for research-grade materials remains a key discussion point, with emphasis on ISO certification and GLP standards.

Market analysts note rising patent filings involving 98239-65-7, particularly in biopharmaceutical portfolios. Its structure-activity relationship (SAR) data supports intellectual property strategies, a concern for R&D investors. The compound’s relevance to orphan drug development further elevates its commercial viability, coinciding with increasing searches for rare disease therapeutics.

In material science, derivatives of this methanone class show promise in organic electronics, particularly as electron-transport materials for OLED devices. This interdisciplinary appeal bridges chemistry with renewable energy technologies—a trending search topic. Theoretical studies using DFT calculations predict its charge-transfer properties, attracting attention from computational chemists.

Safety assessments of Methanone, 5-isoxazolyl-1-pyrrolidinyl- follow OECD guidelines, with particular focus on its toxicological profile. While not classified as hazardous, proper laboratory handling protocols are emphasized—a frequent query among industrial hygienists. Storage recommendations typically suggest anhydrous conditions to preserve stability, a detail crucial for long-term research applications.

The compound’s crystallographic data has been resolved, revealing interesting molecular packing behaviors. Such structural insights aid in co-crystal engineering, a technique gaining traction for drug solubility enhancement. These findings contribute to ongoing dialogues about solid-state chemistry optimizations in peer-reviewed literature.

Looking ahead, CAS No. 98239-65-7 exemplifies how multifunctional heterocycles drive innovation across scientific disciplines. Its dual pharmacophore characteristics position it as a valuable asset in both medicinal chemistry and materials science, addressing contemporary challenges from personalized medicine to sustainable technology development.